Cas no 1806537-82-5 (3-(Bromomethyl)-5-formylphenylhydrazine)

• Product Name: 3-(Bromomethyl)-5-formylphenylhydrazine
• CAS No: 1806537-82-5
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 4934307
• Update Time: 2025-05-19

3-(Bromomethyl)-5-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-formylphenylhydrazine

• Inchi： 1S/C8H9BrN2O/c9-4-6-1-7(5-12)3-8(2-6)11-10/h1-3,5,11H,4,10H2
• InChI Key： OZMRHGXMVJBUHR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=O)C=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Additional information on 3-(Bromomethyl)-5-formylphenylhydrazine

Introduction to 3-(Bromomethyl)-5-formylphenylhydrazine (CAS No. 1806537-82-5)

3-(Bromomethyl-5-formylphenylhydrazine) is a highly versatile intermediate in the field of organic synthesis and pharmaceutical research. With the CAS number 1806537-82-5, this compound has garnered significant attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both bromomethyl and formyl functional groups makes it a valuable building block for constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and bioactive molecules.

The bromomethyl group attached to the phenyl ring provides a reactive site for further functionalization, enabling the introduction of various substituents through nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry, where selective modifications are often required to optimize pharmacological properties. On the other hand, the formyl group serves as an active site for condensation reactions, such as Schiff base formation, which is a common strategy in drug design to enhance binding affinity and metabolic stability.

In recent years, 3-(Bromomethyl-5-formylphenylhydrazine) has been explored in several cutting-edge research areas. One notable application is in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The compound's ability to undergo sequential functionalization allows for the creation of targeted inhibitors with high specificity. For instance, recent studies have demonstrated its utility in generating bisubstrate analogs that can simultaneously bind to multiple sites on a kinase enzyme, thereby enhancing inhibitory activity.

Another emerging field where this compound has shown promise is in the development of antiviral agents. The structural motif of 3-(Bromomethyl-5-formylphenylhydrazine) can be modified to interact with viral proteases or polymerases, disrupting critical steps in the viral life cycle. Researchers have utilized its reactivity to design molecules that can inhibit the replication of RNA viruses, including those responsible for influenza and coronaviruses. The flexibility offered by the bromomethyl and formyl groups allows for precise tuning of interactions with viral targets, making it a valuable scaffold for antiviral drug discovery.

The compound's significance extends beyond its role in pharmaceutical applications. It has also been employed in materials science, particularly in the synthesis of functional polymers and coatings. The ability to incorporate 3-(Bromomethyl-5-formylphenylhydrazine) into polymer backbones enables the creation of materials with enhanced thermal stability and mechanical strength. These properties are particularly desirable for applications in aerospace and automotive industries, where lightweight yet robust materials are essential.

In academic research, 3-(Bromomethyl-5-formylphenylhydrazine) has been used as a precursor for synthesizing complex organic molecules through multi-step reactions. Its dual functionality allows chemists to explore diverse synthetic pathways, leading to novel compounds with unique properties. For example, researchers have leveraged its reactivity to develop new catalysts that can facilitate difficult transformations under mild conditions. This approach not only accelerates synthetic processes but also reduces environmental impact by minimizing waste and energy consumption.

The compound's potential in drug discovery is further highlighted by its role in developing targeted therapies for neurological disorders. Studies have shown that derivatives of 3-(Bromomethyl-5-formylphenylhydrazine) can interact with specific receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. By carefully modifying its structure, researchers aim to create molecules that can cross the blood-brain barrier and exert therapeutic effects with minimal side effects.

In conclusion, 3-(Bromomethyl-5-formylphenylhydrazine (CAS No. 1806537-82-5) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it an indispensable tool for organic synthesis, pharmaceutical research, and materials science. As our understanding of its reactivity and potential continues to evolve, we can expect even more innovative uses to emerge in the coming years.